Cas no 2191442-60-9 (4-(3-bromo-5-chloro-2-hydroxyphenyl)but-3-en-2-one)

• Product Name: 4-(3-bromo-5-chloro-2-hydroxyphenyl)but-3-en-2-one
• CAS No: 2191442-60-9
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 6183113
• PubChem ID: 165752956
• Update Time: 2025-06-14

4-(3-bromo-5-chloro-2-hydroxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-chloro-2-hydroxyphenyl)but-3-en-2-one
• 2191442-60-9
• EN300-1922927

• Inchi： 1S/C10H8BrClO2/c1-6(13)2-3-7-4-8(12)5-9(11)10(7)14/h2-5,14H,1H3/b3-2+
• InChI Key： OTDLYVLMLUXIMA-NSCUHMNNSA-N
• SMILES： BrC1=CC(=CC(/C=C/C(C)=O)=C1O)Cl

Computed Properties

• Exact Mass: 273.93962g/mol
• Monoisotopic Mass: 273.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3-bromo-5-chloro-2-hydroxyphenyl)but-3-en-2-one

Comprehensive Overview of 4-(3-bromo-5-chloro-2-hydroxyphenyl)but-3-en-2-one (CAS No. 2191442-60-9)

4-(3-bromo-5-chloro-2-hydroxyphenyl)but-3-en-2-one is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a hydroxyphenyl core substituted with bromo and chloro groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery and sustainable agriculture.

The compound's CAS No. 2191442-60-9 ensures precise identification in global chemical databases, facilitating collaboration across academic and industrial labs. Its α,β-unsaturated ketone moiety enables versatile reactivity, such as Michael additions or cyclization reactions, which are critical for constructing complex heterocycles. Recent studies highlight its utility in green chemistry applications, where researchers optimize solvent-free synthesis to reduce environmental impact—a topic gaining traction in AI-driven material design discussions.

Analytical characterization of 4-(3-bromo-5-chloro-2-hydroxyphenyl)but-3-en-2-one typically involves HPLC, NMR, and mass spectrometry, ensuring high purity for sensitive applications. Notably, its halogenated aromatic structure resonates with advancements in fluorophore development for bioimaging—a hot topic in cancer research forums. Users frequently search for "halogen effects on drug metabolism" or "eco-friendly aryl ketone synthesis," making this compound relevant to trending queries.

In material science, derivatives of this butenone scaffold show promise in organic electronics, particularly for OLED components. The hydroxyl group enhances solubility for solution-processed thin films, addressing a key challenge in flexible electronics manufacturing. This aligns with industry demand for energy-efficient displays, a frequently searched term in tech communities.

Safety protocols for handling CAS 2191442-60-9 emphasize standard organic lab practices, given its stable yet reactive functional groups. Regulatory databases confirm its non-classification as hazardous under major frameworks, though proper PPE is recommended during scale-up. This information responds to common user concerns about "lab chemical safety ratings" and "benign by design" principles.

Future research directions may explore its catalytic asymmetric transformations or incorporation into metal-organic frameworks (MOFs)—topics dominating recent ACS journal publications. As synthetic methodologies evolve, this compound's role in high-value fine chemicals production is expected to grow, bridging academic curiosity with industrial needs.